Cas no 2228251-49-6 (O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine)

• Product Name: O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine
• CAS No: 2228251-49-6
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6080198
• PubChem ID: 165858990
• Update Time: 2025-10-29

O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine
• EN300-1741108
• O-{2-[6-(pyrrolidin-1-yl)pyridin-3-yl]propyl}hydroxylamine
• 2228251-49-6

• Inchi： 1S/C12H19N3O/c1-10(9-16-13)11-4-5-12(14-8-11)15-6-2-3-7-15/h4-5,8,10H,2-3,6-7,9,13H2,1H3
• InChI Key： GXXFPNZSUXYTJR-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=CN=C(C=C1)N1CCCC1)N

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.4Ų

Additional information on O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine

O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine (CAS No. 2228251-49-6): A Comprehensive Overview

O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine (CAS No. 2228251-49-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine is noteworthy for its combination of a pyrrolidine ring and a pyridine moiety, which are both known for their bioactive properties. The presence of these functional groups imparts the molecule with specific pharmacological characteristics that make it an attractive candidate for drug development. The hydroxylamine group further enhances the compound's reactivity and biological activity, making it a versatile scaffold for medicinal chemistry studies.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine. One notable approach involves the use of transition-metal-catalyzed coupling reactions, which have proven to be highly effective in constructing the complex molecular architecture of this compound. These synthetic strategies not only improve yield and purity but also reduce the environmental impact by minimizing waste and by-products.

In terms of biological activity, O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine has demonstrated significant potential in several therapeutic areas. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary research suggests that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

One of the key mechanisms through which O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine exerts its biological effects is by modulating specific signaling pathways involved in inflammation and neuroprotection. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response. By downregulating NF-κB activity, this compound can effectively reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation.

Moreover, recent studies have explored the potential of O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine as a modulator of oxidative stress. Oxidative stress is a key contributor to various pathological conditions, including cardiovascular diseases and cancer. Research has indicated that this compound can enhance cellular antioxidant defenses by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This property makes it a valuable candidate for developing therapeutic strategies to combat oxidative stress-related disorders.

The pharmacokinetic profile of O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine has also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be effective in vivo.

In addition to its therapeutic potential, O-{2-6-(pyrrolidin-1-yl)pyridin-3-ylpropyl}hydroxylamine has been studied for its use as a tool compound in biochemical research. Its ability to selectively target specific signaling pathways makes it an invaluable tool for elucidating the molecular mechanisms underlying various diseases. Researchers have utilized this compound to investigate the role of specific proteins and signaling molecules in disease progression, providing valuable insights that can inform the development of new therapeutic strategies.

The safety profile of O-{2-6-(pyrrolidin-1-y l)pyridin -3 - ylprop yl }hy dro xyla mine strong > has also been evaluated through extensive toxicological studies. These studies have demonstrated that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, O-{2 - 6 -( py rroli din - 1 - yl ) pyri din - 3 - yl prop yl } hyd ro xyla mine strong > (CAS No . 2 2 8 8 5 1 - 4 9 - 6 ) represents an exciting advancement in medicinal chemistry with broad therapeutic potential . Its unique chemical structure , combined with its favorable biological activities , makes it an attractive candidate for further development . Ongoing research continues to uncover new applications and mechanisms of action , highlighting its significance in both academic and industrial settings . p >